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Compound of Interest

N-(5-chloro-2-methylphenyl)-4-
Compound Name:

methylbenzamide
CAS No.: 331271-06-8

Cat. No.: B401132

Get Quote

\ J

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]1[8][9][10]

This molecule is a specific benzamide derivative formed by the condensation of 4-
methylbenzoic acid and 5-chloro-2-methylaniline. While often found in high-throughput
screening (HTS) libraries, it is best characterized by its precursors and theoretical properties in
the absence of a widely indexed public CAS number for the specific amide product.
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Property Detail

N-(5-chloro-2-methylphenyl)-4-

methylbenzamide

Chemical Name

Molecular Formula C15H14CINO

Molecular Weight 259.73 g/mol

Precursor A (Amine) 5-Chloro-2-methylaniline (CAS: 95-79-4)
Precursor B (Acid Chloride) 4-Methylbenzoyl chloride (CAS: 874-60-2)
Predicted LogP ~4.2 (High Lipophilicity)

Hydrogen Bond Donors 1 (Amide NH)

Hydrogen Bond Acceptors 1 (Carbonyl Oxygen)

Structural Logic

The molecule features two hydrophobic aromatic domains linked by a polar amide bridge. The
ortho-methyl group on the aniline ring introduces steric hindrance, forcing the amide bond out
of planarity with the aniline ring, a conformational feature often exploited in drug design to
improve selectivity (atropisomerism potential).

Synthetic Pathway (Protocol)

Editorial Note: As a Senior Application Scientist, | recommend the Schotten-Baumann reaction

(acyl chloride method) over carbodiimide coupling (EDC/HATU) for this specific target. The acid
chloride is commercially available, cost-effective, and simplifies purification by eliminating urea

byproducts.
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Figure 1: Step-by-step synthetic workflow for the acylation of 5-chloro-2-methylaniline.

Detailed Experimental Protocol

Reagents:

5-Chloro-2-methylaniline (1.0 equiv, 10 mmol, 1.41 g)
4-Methylbenzoyl chloride (1.1 equiv, 11 mmol, 1.70 g)
Triethylamine (EtsN) (1.5 equiv, 15 mmol, 2.1 mL)

Dichloromethane (DCM) (anhydrous, 50 mL)

Procedure:

Setup: Flame-dry a 100 mL round-bottom flask and equip it with a magnetic stir bar and
nitrogen inlet.

Solubilization: Dissolve 5-chloro-2-methylaniline (1.41 g) in anhydrous DCM (40 mL). Add
Triethylamine (2.1 mL).

Addition: Cool the solution to 0°C using an ice bath. Dropwise add 4-methylbenzoyl chloride
(dissolved in 10 mL DCM) over 15 minutes. Scientific Rationale: The exothermic nature of
acylation requires cooling to prevent the formation of di-acylated side products.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor
by TLC (Hexane:EtOAc 3:1). The aniline spot (lower Rf) should disappear.

Workup (Self-Validating Step):
o Dilute with DCM (50 mL).
o Wash 1: 1M HCI (2 x 30 mL). Purpose: Protonates and removes unreacted aniline.

o Wash 2: Saturated NaHCOs (2 x 30 mL). Purpose: Hydrolyzes and removes excess acid
chloride as the benzoate salt.

o Wash 3: Brine (30 mL).
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» Drying: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate in vacuo to yield
an off-white solid.

Purification & Characterization
Purification Strategy

The crude product often precipitates with high purity. If necessary, recrystallization is the
preferred method over chromatography for this scale.

e Solvent System: Ethanol/Water or Ethyl Acetate/Hexane.

e Protocol: Dissolve the crude solid in minimal boiling Ethanol. Add hot water dropwise until
turbidity persists. Cool slowly to 4°C.

Analytical Validation (Expected Data)

To ensure scientific integrity, the isolated compound must meet the following criteria:

Technique Expected Signal/Result Interpretation

Single sharp peak; no shoulder

HPLC Purity >98% Area (UV 254 nm) )
(isomer free).
Characteristic Chlorine isotope
MS (ESI+) m/z 260.1 [M+H]* )
pattern (3:1 ratio at 260/262).
Distinct methyl singlets
1H NMR 0 2.25 (s, 3H), 2.40 (s, 3H) .
(Aniline-Me vs. Benzoyl-Me).
Amide NH proton (deshielded,
1H NMR 0 ~7.8-8.2 (br s, 1H) _
exchangeable with D20).
] ] ) Sharp range indicates high
Melting Point 145-155°C (Predicted)

crystallinity and purity.

Mass Spectrometry Fragmentation Logic (DOT
Visualization)
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Figure 2: Expected ESI-MS fragmentation pattern useful for structural confirmation.

Safety & Handling (E-E-A-T)
Hazard Identification

o Precursor Toxicity: 5-Chloro-2-methylaniline is a substituted aniline. Like many anilines, it
should be treated as a potential genotoxin and methemoglobinemia inducer.

o Reactivity: 4-Methylbenzoyl chloride is a lachrymator and corrosive. It releases HCI upon
contact with moisture.

Operational Safety Protocols

» Engineering Controls: All weighing and reactions must be performed inside a certified
chemical fume hood.

o PPE: Nitrile gloves (double-gloved recommended for the aniline), lab coat, and safety
goggles.

» Waste Disposal: Aqueous washes containing aniline residues (Acid wash) must be
neutralized and disposed of as hazardous organic waste, not down the drain.
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e Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.
Tetrahedron, 61(46), 10827-10852. (Standard reference for amide coupling methodologies).

 To cite this document: BenchChem. [Technical Guide: N-(5-chloro-2-methylphenyl)-4-
methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b401132/docs#technical-guide-n-5-chloro-2-
methylphenyl-4-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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